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Compound of Interest

Compound Name: Columbianetin
CAS No.: 1147-29-1
Cat. No.: B075808
Get Quote
. J

Introduction & Scope

Columbianetin (C14H1404) is a dihydrofurocoumarin phytoalexin and a primary bioactive
metabolite found in Angelica pubescens (Duhuo) and Angelica decursiva. In drug discovery, it
serves a dual role: it is a potential lead compound for neuroprotection (via Acetylcholinesterase
inhibition) and a critical analyte in ADME/Tox studies due to the propensity of furanocoumarins
to modulate Cytochrome P450 enzymes.

This guide provides high-fidelity protocols for profiling Columbianetin against two distinct
enzyme classes. Unlike generic protocols, this document addresses the specific
physicochemical challenges of furanocoumarins—specifically their lipophilicity and potential for
Mechanism-Based Inhibition (MBI).

Key Physicochemical Profile
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Parameter Value/Characteristic Experimental Implication
Molecular Weight 246.26 g/mol Use for Molarity calculations.
- Low in water; High in Stock solutions must be

Solubility )
DMSO/Ethanol prepared in DMSO.

CRITICAL: Perform all assays
Stability Light-sensitive (Furan moiety) under low light or amber

vessels.

High non-specific binding risk
LogP ~2.5 (Lipophilic) in plasticware. Use glass or

low-binding plates.

Core Protocol A: CYP450 Inhibition (ICso Shift
Assay)

Context: Furanocoumarins are structurally alerted for Mechanism-Based Inhibition (MBI). A
standard ICso assay is insufficient because it misses time-dependent inactivation. This protocol
utilizes an ICso Shift design to differentiate between reversible inhibition (competitive) and
irreversible inactivation (suicide inhibition).

Reagents & Materials

e Enzyme Source: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).
e Test Compound: Columbianetin (Stock: 20 mM in DMSO).
e Probe Substrate: Midazolam (for CYP3A4) or Diclofenac (for CYP2C9).[1]

o Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4
U/mL G6PDH, 3.3 mM MgClz2).

¢ Quench Solution: Acetonitrile (ACN) with Internal Standard (e.g., Propranolol).

Experimental Workflow (The "Shift" Logic)
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The experiment runs two parallel arms. A "Shift" (decrease in ICso) in the Pre-incubation arm
indicates Time-Dependent Inhibition (TDI).[2]

Columbianetin
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(Reversible Only) Immediate

\b Add Substrate Incubation Quench (ACN) LC-MS/MS
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Figure 1: Dual-arm workflow to detect both reversible and time-dependent inhibition.

Step-by-Step Procedure

e Preparation: Thaw HLM on ice. Prepare Columbianetin working solutions (0.1 uM — 100
KUM) in phosphate buffer (100 mM, pH 7.4). Ensure final DMSO < 0.1% to prevent solvent-
induced enzyme inhibition.

o Arm A (No Pre-incubation):
o Mix HLM (0.5 mg/mL final), Columbianetin, and Substrate.
o Initiate reaction with NADPH.
o Incubate for 10 minutes at 37°C.

e Arm B (30 min Pre-incubation):

Mix HLM and Columbianetin and NADPH.

[¢]

Incubate for 30 minutes at 37°C (Allowing potential reactive metabolites to form).

o

o

Add Substrate to initiate the residual activity measurement.

Incubate for 10 minutes.

o

o Termination: Add ice-cold ACN (1:3 ratio) containing Internal Standard. Vortex for 1 min.
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« Clarification: Centrifuge at 4,000 rpm for 20 min at 4°C.

» Detection: Inject supernatant into LC-MS/MS monitoring the specific metabolite (e.g., 1'-
hydroxymidazolam).

Data Interpretation

Calculate the ICso for both arms.
o Shift Ratio:

e Result: If Ratio > 1.5, Columbianetin acts as a Time-Dependent Inhibitor (likely MBI). If
Ratio = 1.0, inhibition is purely reversible.

Core Protocol B: Acetylcholinesterase (AChE)
Inhibition
Context: Columbianetin has shown potential in treating neurodegenerative conditions.[3] This

assay uses a modified Ellman’s method to quantify inhibition of AChE, preventing the
hydrolysis of Acetylthiocholine (ATCh).

Reagents
o Buffer: 100 mM Phosphate Buffer (pH 8.0).

Enzyme: Electric Eel AChE (Type VI-S).

Substrate: Acetylthiocholine iodide (ATCh, 15 mM).

Chromogen: DTNB (Ellman's Reagent, 3 mM).

Control: Donepezil (Positive Control).

Protocol Steps

o Plate Setup: Use a 96-well clear microplate.

e Incubation Mix:
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o 140 L Phosphate Buffer.
o 20 pL Columbianetin solution (range 1 uM — 200 pM).

o 20 pL AChE enzyme solution (0.2 U/mL).

¢ Pre-Incubation: Incubate at 25°C for 15 minutes. Note: This allows the inhibitor to bind the
active site or peripheral anionic site.

e Reaction Start: Add 10 pL of DTNB and 10 pL of ATCh substrate.

o Measurement: Monitor absorbance at 412 nm immediately in kinetic mode for 5-10 minutes
(30-second intervals).

Calculation

Calculate the slope (velocity) of the reaction (
).

Mechanism Determination Logic

Understanding whether Columbianetin acts competitively or non-competitively is vital for
clinical predictions.
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Analyze Lineweaver-Burk Plot
(1/V vs 1/[S])
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Figure 2: Decision tree for interpreting kinetic data from varying substrate/inhibitor
concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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